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Compound of Interest

Compound Name: 3-Methylbutyl pentanoate

Cat. No.: B1583783

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-methylbutyl pentanoate, also
known as isopentyl pentanoate or isoamyl valerate. It covers its chemical structure, properties,
synthesis, and relevance in various scientific fields.

Chemical Identity and Structure

3-Methylbutyl pentanoate is an organic compound classified as a fatty acid ester.[1][2][3] It is
formed from the esterification of 3-methylbutanol (isoamyl alcohol) and pentanoic acid (valeric
acid).[1] This ester is recognized for its characteristic fruity aroma.[1]

Molecular and Structural Formula

The molecular formula of 3-methylbutyl pentanoate is C10H2002.[1][2] Its structure consists of
a pentanoate group (a five-carbon straight chain with a carboxyl group) bonded to a 3-
methylbutyl group (a four-carbon chain with a methyl group on the third carbon) through an
ester linkage.

The canonical SMILES representation of the molecule is CCCCC(=0)OCCC(C)C.[1][2]

Caption: Structural formula of 3-methylbutyl pentanoate.

Physicochemical Properties
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A summary of the key physicochemical properties of 3-methylbutyl pentanoate is presented
in the table below.

Property Value Reference
Molecular Weight 172.26 g/mol [1114]
Molecular Formula C10H2002 [1][5]

CAS Number 2050-09-1 [1]

IUPAC Name 3-methylbutyl pentanoate [1112]
Density 0.862 g/mL at 20 °C [6]

Boiling Point 188 °C [6]

Isopentyl pentanoate, Isoamyl
Synonyms valerate, Valeric acid, 3- [3]

methylbutyl ester

Synthesis of 3-Methylbutyl Pentanoate

The most common method for synthesizing 3-methylbutyl pentanoate is through Fischer-
Speier esterification.[1][7]

Fischer-Speier Esterification

This method involves the acid-catalyzed reaction between a carboxylic acid (pentanoic acid)
and an alcohol (3-methylbutanol).[1] A strong acid, such as sulfuric acid, is typically used as the
catalyst. The reaction is reversible, and to drive the equilibrium towards the product, an excess
of one of the reactants is often used.[8]

Reactants:
3-Methylbutanol

Pentanoic Acid
B Reflux > Work-up w | Purification o Product:
W "1 (Washing & Neutralization) " (Distillation) | 3-Methylbutyl Pentanoate
Acid Catalyst
(e.g., H2S0a4)
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Caption: General workflow for Fischer-Speier esterification.

Experimental Protocol: Generalized Fischer
Esterification

The following is a generalized protocol for the synthesis of an ester like 3-methylbutyl
pentanoate, adapted from a standard Fischer esterification procedure.[8]

e Reactant Mixing: In a round-bottom flask, combine 3-methylbutanol and a molar excess of
pentanoic acid.

o Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid to the
mixture while swirling.

» Reflux: Add boiling chips and assemble a reflux condenser. Heat the mixture to reflux for a
specified period to allow the reaction to proceed towards completion.

o Work-up: After cooling, the reaction mixture is transferred to a separatory funnel. It is washed
sequentially with water, a weak base (e.g., sodium bicarbonate solution) to neutralize the
excess acid, and finally with brine to remove residual water.

e Drying and Purification: The organic layer is dried over an anhydrous salt (e.g., anhydrous
sodium sulfate). The final product is then purified by distillation.

Spectroscopic Data

The structure of 3-methylbutyl pentanoate can be confirmed using various spectroscopic
techniques. Data for this compound are available in public databases.

e Mass Spectrometry (Electron lonization): Mass spectral data is available through the NIST
Chemistry WebBook.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: 13C NMR spectra for pentanoic acid, 3-
methylbutyl ester are available.[9]

« Infrared (IR) Spectroscopy: IR spectral data has also been documented.[3]
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Applications in Research and Industry

Due to its characteristic fruity aroma, 3-methylbutyl pentanoate has several applications:
o Flavoring Agent: It is used as a flavoring agent in food products.[1]

o Fragrance Component: It is utilized in the fragrance industry for perfumes and other scented
products.[1]

e Solvent: Its chemical properties also allow it to be used as a solvent in certain industrial
applications.[1]

In scientific research, fatty acid esters like 3-methylbutyl pentanoate are studied for their
biological roles, particularly in food science and for potential applications in material science,
such as in the development of biofuels.[1]

Biological Significance

3-Methylbutyl pentanoate is a naturally occurring compound found in some fruits and
contributes to their aroma profile.[1] It has also been identified as a floral compound in various
rose species.[10]

Biosynthesis Pathway

In plants, the biosynthesis of branched-chain esters like 3-methylbutyl pentanoate can occur
via pathways such as the citramalate synthase pathway. The final step in its formation is
catalyzed by alcohol acyltransferases (AATs), which facilitate the esterification of an alcohol (3-
methylbutanol) with an acyl-CoA (pentanoyl-CoA).[1]
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Caption: Simplified biosynthesis of 3-methylbutyl pentanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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